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Compound of Interest

Compound Name: Antimony pentafluoride

Cat. No.: B1205321 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on how to safely manage spills of Antimony Pentafluoride (SbF₅). Adherence to

these procedures is critical due to the substance's highly corrosive, toxic, and reactive nature.

Immediate Actions in Case of a Spill
In the event of an Antimony Pentafluoride spill, immediate and decisive action is required to

mitigate risks.

Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.

Isolate the spill or leak area in all directions for at least 50 meters (150 feet) for liquids.[1]

Keep unauthorized personnel away and stay upwind of the spill.[1]

Ventilate the Area: If it is safe to do so, increase ventilation to the area to disperse harmful

vapors.[2] For larger spills, ventilate enclosed areas.[1]

Call for Emergency Assistance: Contact your institution's emergency response team and

provide details about the spill, including the substance, quantity, and location.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of Antimony
Pentafluoride?
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A1: Antimony Pentafluoride is a colorless, oily liquid that is highly corrosive to metals and

tissue.[3] It is extremely toxic if inhaled, ingested, or if it comes into contact with skin.[4] The

substance reacts violently with water, producing toxic and corrosive hydrogen fluoride gas.[4][5]

It is not combustible but can enhance the combustion of other substances.[5] When heated, it

emits highly toxic fumes of fluorides and metallic antimony.[1]

Q2: What Personal Protective Equipment (PPE) is
required when handling a spill?
A2: A high level of personal protection is mandatory. This includes a positive pressure, full-

facepiece self-contained breathing apparatus (SCBA) or a pressure-demand supplied-air

respirator with an escape SCBA.[1] A fully-encapsulating, chemical-resistant suit is also

required for emergency situations.[1] Standard laboratory PPE such as safety goggles, a face

shield, and chemical-resistant gloves (materials to be specified by safety suppliers) are

essential for any handling of this substance.[2][3]

Q3: What should I do if I am exposed to Antimony
Pentafluoride?
A3: Immediate medical attention is required for any exposure.[4]

Inhalation: Move the victim to fresh air immediately.[1] If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration, but do not use the mouth-to-

mouth method if the substance was ingested or inhaled.[1][4]

Skin Contact: Immediately remove all contaminated clothing.[5] Flush the affected skin with

plenty of water for at least 15 minutes.[6] After flushing, apply calcium gluconate gel to the

burn areas.[5]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[4][6]

Ingestion: Do NOT induce vomiting.[5] If the victim is conscious, have them rinse their mouth

and drink water or milk.[3]
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Q4: What materials are incompatible with Antimony
Pentafluoride?
A4: Antimony Pentafluoride is incompatible with a wide range of materials. It reacts violently

with water and bases.[1] It is also incompatible with combustible and reducing substances,

strong acids, and metals.[4][5] It should not be absorbed in sawdust or other combustible

absorbents.[5]

Troubleshooting Guides
Problem Possible Cause Solution

Fuming is observed from the

container.
Exposure to moisture in the air.

Antimony Pentafluoride is

hygroscopic and reacts with

moisture to form hydrogen

fluoride fumes.[3] Ensure

containers are tightly sealed

and stored in a dry, well-

ventilated area, preferably

under a nitrogen blanket.[6]

The spill is spreading quickly.
The substance is a liquid with

low viscosity.

Contain the spill using dry,

inert materials such as sand,

earth, or vermiculite.[2] Do not

use water or combustible

absorbents.[5]

A fire has started near the spill.

Antimony Pentafluoride

enhances the combustion of

other substances.

Do NOT use water or foam on

the fire or adjacent fires.[3]

Use dry chemical, carbon

dioxide, or dry sand to

extinguish the fire.[5][6] If

possible and safe to do so,

move the container from the

fire area.[1]

Quantitative Data Summary
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Parameter Value Reference

Occupational Exposure Limit

(TLV-TWA as Antimony)
0.5 mg/m³ [3]

Immediately Dangerous to Life

and Health (IDLH as Antimony)
50 mg/m³ [2]

Initial Isolation Distance

(Liquids)

At least 50 meters (150 feet) in

all directions
[1]

Isolation for Fire Involvement

(Tank, Rail Car, etc.)

800 meters (1/2 mile) in all

directions
[1]

Probable Oral Lethal Dose

5-50 mg/kg (between 7 drops

and one teaspoonful for a 150

lb person)

Experimental Protocols
Protocol 1: Spill Containment and Initial Cleanup
Objective: To safely contain a liquid spill of Antimony Pentafluoride and prepare it for

neutralization and disposal.

Materials:

Dry sand, dry earth, or vermiculite

Non-sparking tools

Sealable plastic containers

Plastic sheeting

Procedure:

Ensure all personnel are wearing the appropriate PPE as described in the FAQ section.

Approach the spill from upwind.
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For a small spill, cover it with dry earth, dry sand, or another non-combustible material.[1]

Follow with a plastic sheet to minimize spreading or contact with rain.[1]

Using clean, non-sparking tools, carefully collect the absorbed material.[1]

Place the collected material into loosely covered plastic containers for later disposal.[1]

Do NOT get water inside the containers.[1]

Protocol 2: Neutralization of Contained Spill Residue
Objective: To neutralize the remaining Antimony Pentafluoride residue after the bulk of the

spill has been absorbed.

Disclaimer: The neutralization of Antimony Pentafluoride is a hazardous reaction that should

only be performed by trained personnel. This is a general guideline, and a site-specific protocol

should be developed in consultation with safety experts.

Materials:

Soda ash (sodium carbonate) or a mixture of soda ash and slaked lime (calcium hydroxide).

Non-sparking tools for application.

Procedure:

Ensure the spill has been fully absorbed with an inert material as per Protocol 1.

Slowly and carefully apply the neutralizing agent to the contained spill residue. Avoid creating

dust.

The reaction may generate heat and fumes. Do not stand directly over the spill during

neutralization.

Allow the mixture to react completely.

The neutralized residue should then be collected and placed in a suitable, labeled container

for hazardous waste disposal.
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It is necessary to dispose of Antimony Pentafluoride as a hazardous waste. Contact your

state's Department of Environmental Protection (DEP) or the regional office of the

Environmental Protection Agency (EPA) for guidance.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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